N,N-dimethyl-N'-(7-thiophen-2-yl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methanimidamide

• IUPAC Name: N,N-dimethyl-N'-(7-thiophen-2-yl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methanimidamide
• InChI: InChI=1S/C12H12N6S/c1-17(2)8-14-11-15-12-13-6-5-9(18(12)16-11)10-4-3-7-19-10/h3-8H,1-2H3/b14-8+
• InChI Key: QUVBYDIHFHODIR-RIYZIHGNSA-N
• Canonical SMILES: CN(C)C=NC1=NN2C(=CC=NC2=N1)C3=CC=CS3
• Isomeric SMILES: CN(C)/C=N/C1=NN2C(=CC=NC2=N1)C3=CC=CS3
• Molecular Formula: C12H12N6S
• Molecular Weight: 272.33 g/mol

Description

N,N-dimethyl-N'-(7-thiophen-2-yl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methanimidamide is a member of triazolopyrimidines.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : The compound is synthesized through methods like cyclization and condensation reactions. For example, a related compound, N-(4-chlorophenyl)-5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine, was synthesized via cyclization of specific semicarbazides in the presence of nickel(II) nitrate (Repich et al., 2017).
• Crystal Structure : These compounds often form specific molecular structures, such as inversion dimers and layers packed by π-stacking interactions, as observed in closely related structures (Repich et al., 2017).

Chemical Reactions and Derivatives

• Cyclocondensation Reactions : Cyclocondensation of similar triazolopyrimidines with various reagents can lead to the formation of different derivative compounds, highlighting the chemical versatility of the core structure (Desenko et al., 1998).

Potential Biomedical Applications

• Antimicrobial Activity : Certain derivatives incorporating thiophene moieties have shown promising antimicrobial properties. For instance, new pyrazole, pyridine, and [1,2,4]triazolo[1,5-a]pyrimidine derivatives have exhibited significant activity against microbial strains (Mabkhot et al., 2016).

Agricultural Applications

• Herbicidal Activity : Derivatives of triazolopyrimidines, such as N-phenylsulfonyl-N'-(thiadiazol-2-yl) oxamides and triazolopyrimidinesulfonamide, have been investigated for their herbicidal activities, demonstrating potential in pest management (Ren et al., 2000).

Quantum Chemistry and Computational Studies

• Theoretical Calculations : Quantum chemistry calculations, such as Density Functional Theory (DFT), are used to confirm the mechanisms and structures of synthesized compounds in this chemical family (Salem et al., 2015).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[1,5-a]pyridines, have been found to act as inhibitors for various enzymes and receptors .

Mode of Action

Similar compounds have been found to interact with their targets through specific interactions with different target receptors . These interactions often involve hydrogen bond accepting and donating characteristics .

Biochemical Pathways

Similar compounds have been found to affect various pathways, leading to a wide range of pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and antitubercular activities .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds .

Result of Action

Similar compounds have shown significant inhibitory effects with ic50 values ranging from 0057 ± 0003–3646 ± 0203 μM .

Action Environment

Similar compounds have been synthesized under microwave conditions, suggesting that reaction temperature may play a role in the synthesis and stability of these compounds .